Cas no 1565365-67-4 (3-(2,2-Dimethylpropanoyl)cyclohexane-1,2-dione)

• Product Name: 3-(2,2-Dimethylpropanoyl)cyclohexane-1,2-dione
• CAS No: 1565365-67-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5745186
• PubChem ID: 104539638
• Update Time: 2025-06-13

3-(2,2-Dimethylpropanoyl)cyclohexane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1565365-67-4
• EN300-1126712
• 3-(2,2-dimethylpropanoyl)cyclohexane-1,2-dione
• 1,2-Cyclohexanedione, 3-(2,2-dimethyl-1-oxopropyl)-
• 3-(2,2-Dimethylpropanoyl)cyclohexane-1,2-dione

• Inchi： 1S/C11H16O3/c1-11(2,3)10(14)7-5-4-6-8(12)9(7)13/h7H,4-6H2,1-3H3
• InChI Key： YLZMSEWKGDUKRY-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)C1C(C(CCC1)=O)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 306.5±35.0 °C(Predicted)
• pka: 7.29±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 3-(2,2-Dimethylpropanoyl)cyclohexane-1,2-dione

Comprehensive Overview of 3-(2,2-Dimethylpropanoyl)cyclohexane-1,2-dione (CAS No. 1565365-67-4)

3-(2,2-Dimethylpropanoyl)cyclohexane-1,2-dione (CAS No. 1565365-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This cyclohexane-1,2-dione derivative, featuring a 2,2-dimethylpropanoyl substituent, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules.

The compound's molecular framework combines a cyclohexane-1,2-dione core with a tert-butyl carbonyl group, which contributes to its stability and selective reactivity. This structural combination is particularly relevant in modern medicinal chemistry, where such motifs are frequently employed to enhance pharmacokinetic properties. Recent studies have highlighted its utility in constructing heterocyclic compounds, a class of molecules that dominate approximately 60% of FDA-approved drugs.

From an industrial perspective, 3-(2,2-Dimethylpropanoyl)cyclohexane-1,2-dione serves as a critical building block in fine chemical synthesis. Its compatibility with various catalytic systems allows for efficient transformations under mild conditions, aligning with the growing demand for sustainable chemistry practices. The compound's role in green chemistry applications has become a focal point, especially as industries seek to reduce environmental impact through atom-economical processes.

Analytical characterization of CAS 1565365-67-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and structural integrity, which are essential for research and industrial applications. The crystalline nature of this dione derivative facilitates its handling and storage, while its solubility profile in common organic solvents enhances its versatility in synthetic workflows.

In the context of current drug discovery trends, this compound's ability to participate in Michael addition reactions and condensation processes makes it particularly valuable. These reactions are fundamental to constructing complex molecular architectures found in many therapeutic agents. Furthermore, its potential as a precursor for chiral auxiliaries has sparked interest in asymmetric synthesis, where enantioselectivity is crucial for biological activity.

The agrochemical sector has also recognized the utility of 3-(2,2-Dimethylpropanoyl)cyclohexane-1,2-dione in developing novel crop protection agents. Its structural features mimic natural product scaffolds, offering opportunities to create environmentally benign pesticides with improved target specificity. This application aligns with global initiatives to develop sustainable agriculture solutions that minimize ecological disruption while maintaining efficacy.

From a commercial standpoint, the compound's availability through specialized chemical suppliers has expanded its accessibility to researchers worldwide. Current market analyses indicate growing demand for such high-value intermediates, particularly in regions with robust pharmaceutical and agrochemical industries. The compound's stability under standard storage conditions (-20°C, inert atmosphere) further enhances its commercial viability.

Ongoing research continues to uncover new applications for CAS 1565365-67-4, particularly in material science and catalysis. Its potential as a ligand in transition metal complexes and as a component in functional materials represents exciting frontiers for exploration. As synthetic methodologies advance, this compound is poised to play an increasingly important role in addressing contemporary challenges across multiple scientific disciplines.